Cas no 918152-55-3 (Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester)
918152-55-3 structure
Product Name:Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester
CAS No:918152-55-3
MF:C14H16O2
MW:216.275644302368
CID:779129
PubChem ID:71427739
Update Time:2025-04-19
Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester
- (4-ethynylphenyl)methyl 2,2-dimethylpropanoate
- 918152-55-3
- DTXSID10846476
-
- Inchi: 1S/C14H16O2/c1-5-11-6-8-12(9-7-11)10-16-13(15)14(2,3)4/h1,6-9H,10H2,2-4H3
- InChI Key: ACTGXDLGYBZZBV-UHFFFAOYSA-N
- SMILES: O(CC1C=CC(C#C)=CC=1)C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 216.115029749g/mol
- Monoisotopic Mass: 216.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3Ų
Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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